4-Chloro-3-(2-chloro-5-hydroxyphenyl)benzoic acid, 95%

• IUPAC Name: 4-chloro-3-(2-chloro-5-hydroxyphenyl)benzoic acid
• InChI: InChI=1S/C13H8Cl2O3/c14-11-3-1-7(13(17)18)5-9(11)10-6-8(16)2-4-12(10)15/h1-6,16H,(H,17,18)
• InChI Key: ZWYINXITWFDYES-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)O)C2=C(C=CC(=C2)O)Cl)Cl
• Molecular Formula: C13H8Cl2O3
• DSSTOX Substance ID: DTXSID70690492
• Molecular Weight: 283.10 g/mol
• CAS RN: 1261946-63-7

Description

4-Chloro-3-(2-chloro-5-hydroxyphenyl)benzoic acid (4C3C5HPA) is an aromatic acid that is widely used in scientific research for its unique properties. It is a chlorinated benzoic acid with a molecular weight of 255.5 g/mol and a melting point of 155-156 °C. It is a white crystalline solid that is soluble in ethanol and other organic solvents. 4C3C5HPA has a wide range of applications in both synthetic and biological chemistry due to its unique structure and properties.

Mechanism of Action

The mechanism of action of 4-Chloro-3-(2-chloro-5-hydroxyphenyl)benzoic acid, 95% is still not fully understood. However, it is believed that the chlorinated benzoic acid moiety of 4-Chloro-3-(2-chloro-5-hydroxyphenyl)benzoic acid, 95% is responsible for its biological activity. It is thought to interact with the target molecules in the cell and modulate their activity. It is also believed to interfere with the metabolism of drugs and other biologically active compounds.
Biochemical and Physiological Effects
4-Chloro-3-(2-chloro-5-hydroxyphenyl)benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. It has also been shown to inhibit the activity of enzymes involved in the metabolism of drugs and other biologically active compounds. In addition, 4-Chloro-3-(2-chloro-5-hydroxyphenyl)benzoic acid, 95% has been shown to have anti-inflammatory and anti-oxidant effects.

Advantages and Limitations for Lab Experiments

4-Chloro-3-(2-chloro-5-hydroxyphenyl)benzoic acid, 95% has several advantages and limitations for lab experiments. One of the main advantages is its high solubility in organic solvents, which makes it easy to work with in the laboratory. It is also relatively stable and can be stored for long periods of time without significant degradation. On the other hand, 4-Chloro-3-(2-chloro-5-hydroxyphenyl)benzoic acid, 95% is a relatively expensive compound and is not widely available. In addition, it can be toxic in high concentrations and should be handled with care in the laboratory.

Future Directions

There are several potential future directions for 4-Chloro-3-(2-chloro-5-hydroxyphenyl)benzoic acid, 95% research. One potential direction is to explore its potential as an anticancer agent. Studies have shown that 4-Chloro-3-(2-chloro-5-hydroxyphenyl)benzoic acid, 95% has the potential to inhibit the growth of various cancer cell lines, but further research is needed to better understand its mechanism of action and to develop more effective and selective therapies. Another potential direction is to explore its potential as a drug delivery system. 4-Chloro-3-(2-chloro-5-hydroxyphenyl)benzoic acid, 95% has been shown to interact with various drugs and other biologically active compounds, and it could be used to develop more efficient and targeted drug delivery systems. Finally, 4-Chloro-3-(2-chloro-5-hydroxyphenyl)benzoic acid, 95% could be used to develop new and improved analytical methods for the detection and quantification of drugs and other biologically active compounds.

Synthesis Methods

4-Chloro-3-(2-chloro-5-hydroxyphenyl)benzoic acid, 95% can be synthesized from commercially available starting materials such as 4-chlorobenzoic acid and 2-chloro-5-hydroxyphenylacetic acid. The synthesis involves a two-step reaction process. In the first step, 4-chlorobenzoic acid is reacted with 2-chloro-5-hydroxyphenylacetic acid in the presence of a base such as sodium hydroxide or potassium hydroxide. In the second step, the resulting product is reacted with a catalytic amount of sulfuric acid to form 4-Chloro-3-(2-chloro-5-hydroxyphenyl)benzoic acid, 95%.

Scientific Research Applications

4-Chloro-3-(2-chloro-5-hydroxyphenyl)benzoic acid, 95% is widely used in scientific research due to its unique structure and properties. It is used as a substrate for the synthesis of various organic compounds. It is also used as a building block for the synthesis of drugs and other biologically active compounds. In addition, 4-Chloro-3-(2-chloro-5-hydroxyphenyl)benzoic acid, 95% is used as a reagent in various biochemical and physiological studies. It has been used to study the mechanism of action of various drugs and to investigate the effects of various drugs on human cells and tissues.